Cas no 2639447-68-8 (ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 2639447-68-8
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5665087
• PubChem ID: 165900628
• Update Time: 2025-07-23

ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]benzoate
• EN300-27722950
• 2639447-68-8
• ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate

• Inchi： 1S/C14H17N3O2/c1-3-19-14(18)12-6-4-5-11(8-12)9-17-10(2)7-13(15)16-17/h4-8H,3,9H2,1-2H3,(H2,15,16)
• InChI Key： SIQDGYGCISMKGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CN1C(C)=CC(N)=N1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate

Introduction to Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate (CAS No. 2639447-68-8)

Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate, with the chemical identifier CAS No. 2639447-68-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a benzoate moiety linked to a pyrazole ring. The presence of both amino and methyl substituents on the pyrazole ring enhances its potential as a pharmacophore in drug design and development.

The structure of Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate is characterized by a rigid aromatic system, which contributes to its stability and reactivity. The benzoate group provides a hydrophobic backbone, while the pyrazole ring introduces nitrogen atoms that can engage in hydrogen bonding and coordinate with various biological targets. This dual functionality makes it a versatile scaffold for designing molecules with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds have been extensively studied for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups, such as the amino and methyl substituents in Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate, further expands its pharmacological potential.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzoate moiety can be further modified through various chemical reactions, such as esterification, hydrolysis, or coupling reactions, to introduce additional functional groups or linkages. This flexibility allows chemists to tailor the properties of the final drug molecule to specific biological targets.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological systems in unique ways. Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate exemplifies this trend by combining two distinct heterocyclic systems—the pyrazole ring and the benzoate group—into a single molecular entity.

The pyrazole ring itself is a well-studied pharmacophore, with numerous examples of its use in approved drugs. Its nitrogen atoms can form hydrogen bonds with biological targets, making it an effective tool for modulating enzyme activity and receptor binding. The presence of both an amino group and a methyl group on the pyrazole ring in Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate adds further complexity and potential for interaction with biological systems.

Another key feature of this compound is its solubility profile. The benzoate group enhances hydrophobicity, while the pyrazole ring can contribute to hydrophilicity through hydrogen bonding interactions. This balance makes Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate suitable for various formulation strategies, including oral administration and topical application.

The synthesis of Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a suitable pyrazole derivative, followed by functionalization at the desired positions using appropriate chemical reagents. The final step involves esterification to introduce the ethyl benzoate group.

Advanced analytical techniques are employed to characterize the compound throughout its synthesis and purification process. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for confirming the structure of Ethyl 3-(3-amino-5-methyl-1H-pyrazol-1-ylmethylbenzoate), while high-performance liquid chromatography (HPLC) ensures its purity. Mass spectrometry (MS) is also used to determine its molecular weight and confirm its identity.

The pharmacological evaluation of Ethyl 3-(3-amino-5-methyl-1H-pyrazol-ylmethylbenzoate has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its interaction with various biological targets, including enzymes and receptors relevant to inflammation and cancer. These findings support further investigation into its potential as a lead compound for drug development.

In vivo studies have provided additional insights into the pharmacokinetic properties of Ethyl 3-(3-amino--methyl--pyrazol--l--ylmethylethylbenzoate). These studies have revealed that it exhibits good oral bioavailability and rapid distribution throughout the body. Additionally, preliminary toxicity studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for further development.

The future direction of research on Ethyl 3-(--amino--methyl--pyra-zol-l--ylmethylethylben-zo ate) includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide future drug design efforts.

Furthermore, computational modeling techniques are being employed to predict how Ethyl 3-(--amino--methyl--pyra-zol-l--ylmethylethylethylben-zo ate) will bind to biological targets. These models can help identify key interactions between the compound and its targets, providing guidance for optimizing its structure and improving its efficacy.

In conclusion, Ethyl 3-(--amino--methyl--pyra-zol-l--ylmethylethylethyl-ben-zo ate (CAS No. --2639447---68---8) is a promising compound with significant potential in pharmaceutical research. Its unique structure combines a benzoate moiety with a pyrazole ring functionalized with an amino group and a methyl group. This combination makes it a versatile scaffold for designing molecules with potential therapeutic applications across various disease areas.